Cas no 7785-33-3 (Geranyl tiglate)

• Product Name: Geranyl tiglate
• CAS No: 7785-33-3
• MF: C₁₅O₂
• MW: 212.159303665161
• MDL: MFCD00016622
• CID: 47861
• PubChem ID: 253659946
• Update Time: 2025-11-01

Geranyl tiglate Chemical and Physical Properties

Names and Identifiers

• Geranyl tiglate
• (E)-3,7-Dimethyl-2,6-octadienyl 2-methylcrotonate
• (E,E)-2-Methyl-2-butenoic acid 3,7-dimethyl-2,6-octadienyl ester
• GSK2126458
• GSK-2126458
• Tiglic Acid Geranyl Ester

• MDL： MFCD00016622
• Inchi： 1S/C15O2/c1-6-14(5)15(16)17-11-10-13(4)9-7-8-12(2)3
• InChI Key： QUATVMYKMZLOAL-UHFFFAOYSA-N
• SMILES： [C]/[C]=C(/C(O[C]/[C]=C(\[C][C]/[C]=C(\[C])/[C])/[C])=O)\[C] |^1:0,1,6,10,12,13,14,16,^4:5,8,9|

Computed Properties

• Exact Mass: 236.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Experimental Properties

• Density: 0.923 g/mL at 25 °C(lit.)
• Boiling Point: 151°C/7mmHg(lit.)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.480-1.484(lit.)
• PSA: 26.30000
• LogP: 4.18850
• FEMA: 4044 | GERANYL TIGLATE

Geranyl tiglate Security Information

• Prompt：warning
• Hazard Statement： H316
• Warning Statement： P332+P313
• RTECS：RG5927900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Geranyl tiglate

Geranyl tiglate (CAS No. 7785-33-3): A Comprehensive Overview of Its Applications and Recent Research Findings

Geranyl tiglate, with the chemical identifier CAS No. 7785-33-3, is a naturally occurring monoterpene ester that has garnered significant attention in the field of pharmaceuticals and biotechnology due to its diverse biological activities. This compound, derived from geraniol, is known for its role as an intermediate in the synthesis of various natural products and has been explored for its potential therapeutic applications. The growing interest in Geranyl tiglate stems from its multifaceted properties, which include anti-inflammatory, antioxidant, and antimicrobial effects, making it a promising candidate for further research and development.

The chemical structure of Geranyl tiglate consists of a geranyl backbone linked to a tiglate group, which contributes to its unique reactivity and biological interactions. This structural feature allows it to interact with various biological targets, leading to a wide range of pharmacological effects. The compound's stability and solubility profile also make it an attractive candidate for formulation in pharmaceutical products, enhancing its potential for clinical use.

In recent years, numerous studies have highlighted the therapeutic potential of Geranyl tiglate. One of the most notable areas of research has been its anti-inflammatory properties. Studies have demonstrated that Geranyl tiglate can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This mechanism of action suggests that Geranyl tiglate could be effective in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Geranyl tiglate has shown significant antioxidant activity. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Research indicates that Geranyl tiglate can scavenge reactive oxygen species (ROS) and reduce oxidative damage to cellular components, thereby protecting against oxidative stress-induced damage.

The antimicrobial properties of Geranyl tiglate have also been extensively studied. This compound has been shown to exhibit activity against a range of bacterial, fungal, and viral pathogens. The mechanisms underlying these effects are believed to involve disruption of microbial cell membranes and inhibition of key metabolic pathways. These findings make Geranyl tiglate a promising candidate for developing novel antimicrobial agents to combat drug-resistant infections.

Beyond its direct biological activities, Geranyl tiglate has also been explored as a potential adjuvant in vaccine formulations. Preclinical studies have suggested that Geranyl tiglate can enhance immune responses by activating both innate and adaptive immune systems. This adjuvant effect could improve the efficacy of vaccines against various infectious diseases, making it a valuable component in vaccine development strategies.

The pharmacokinetic properties of Geranyl tiglate have been another area of focus. Studies have shown that this compound exhibits good oral bioavailability and can be effectively absorbed into the bloodstream. Additionally, its distribution throughout various tissues suggests that it can reach target sites efficiently. These pharmacokinetic characteristics make Geranyl tiglate a suitable candidate for oral administration, which would enhance patient compliance in therapeutic applications.

In conclusion, Geranyl tiglate, identified by its CAS number CAS No. 7785-33-3, is a versatile compound with significant therapeutic potential. Its anti-inflammatory, antioxidant, and antimicrobial properties make it a promising candidate for treating various diseases. Furthermore, its role as an immune adjuvant and favorable pharmacokinetic profile add to its appeal as a pharmaceutical agent. As research continues to uncover new applications and mechanisms of action for this compound, it is likely that Geranyl tiglate will play an increasingly important role in the development of novel therapeutic strategies.